Cas no 51792-36-0 (5-(1-naphthyl)-2-furaldehyde)

• Product Name: 5-(1-naphthyl)-2-furaldehyde
• CAS No: 51792-36-0
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• MDL: MFCD00582072
• CID: 361378
• PubChem ID: 13696368
• Update Time: 2025-10-31

5-(1-naphthyl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Naphthalen-1-yl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde, 5-(1-naphthalenyl)-
• 5-(1-naphthyl)-2-furaldehyde(SALTDATA: FREE)
• 5-naphthalen-1-ylfuran-2-carbaldehyde
• CHEMBRDG-BB 5255316
• AG-F-75701
• AGN-PC-00NMAQ
• Ambcb5255316
• CTK1G4029
• MolPort-013-265-743
• DTXSID10546949
• BS-38049
• SB61294
• 5-(naphthyl)-2-furaldehyde
• AKOS009326542
• MFCD00582072
• CS-0366984
• 51792-36-0
• 5-(1-naphthyl)-2-furaldehyde
• SCHEMBL8188885
• CHEMBL4559064
• 5-(1-naphthyl)-2-furaldehyde, AldrichCPR

• MDL： MFCD00582072
• Inchi： 1S/C15H10O2/c16-10-12-8-9-15(17-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H
• InChI Key： CTSWIPKWDHCZMK-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 222.06800
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.91230

5-(1-naphthyl)-2-furaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-(1-naphthyl)-2-furaldehyde

5-(1-Naphthyl)-2-Furaldehyde: A Comprehensive Overview

The compound 5-(1-naphthyl)-2-furaldehyde (CAS No. 51792-36-0) is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention due to its versatile properties and promising research outcomes. In this article, we delve into the chemical properties, synthesis methods, applications, and recent advancements associated with 5-(1-naphthyl)-2-furaldehyde, providing a comprehensive understanding of its significance in modern chemistry.

Chemical Structure and Properties

5-(1-Naphthyl)-2-furaldehyde is an aromatic aldehyde derivative with a naphthyl group attached to the fifth position of the furan ring. Its molecular formula is C₁₄H₈O, and it has a molecular weight of 196.23 g/mol. The compound exhibits a yellow crystalline solid state at room temperature and is sparingly soluble in water but dissolves readily in organic solvents like ethanol and dichloromethane. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system, making it suitable for applications in optoelectronics and sensing technologies.

Recent studies have highlighted the electronic properties of 5-(1-naphthyl)-2-furaldehyde, particularly its ability to act as an electron-deficient aromatic system. This characteristic makes it an excellent candidate for π-π interactions in supramolecular chemistry and materials science. Researchers have explored its use as a building block for constructing functional materials, such as organic semiconductors and coordination polymers.

Synthesis Methods

The synthesis of 5-(1-naphthyl)-2-furaldehyde involves a multi-step process that typically begins with the preparation of the corresponding naphthalene derivative. One common approach is the nucleophilic aromatic substitution reaction, where a naphthalene ring is functionalized with an aldehyde group through appropriate directing groups. Another method involves the use of transition metal catalysts to facilitate coupling reactions between naphthalene derivatives and furan-based precursors.

Recent advancements in catalytic chemistry have enabled more efficient and selective synthesis routes for 5-(1-naphthyl)-2-furaldehyde. For instance, the use of palladium catalysts has significantly improved the yield and purity of the compound in cross-coupling reactions. Additionally, green chemistry approaches, such as microwave-assisted synthesis and solvent-free conditions, have been explored to minimize environmental impact while maintaining high product quality.

Applications in Science and Industry

The unique properties of 5-(1-naphthyl)-2-furaldehyde make it valuable across diverse fields. In pharmaceutical research, it has been investigated as a potential lead compound for drug development due to its ability to interact with biological targets through π-π stacking interactions. Recent studies have demonstrated its efficacy as an inhibitor of certain enzymes involved in neurodegenerative diseases, opening new avenues for therapeutic applications.

In materials science, 5-(1-naphthyl)-2-furaldehyde has been utilized as a precursor for constructing advanced materials with tailored properties. For example, researchers have employed this compound to synthesize conductive polymers and metal-organic frameworks (MOFs) with applications in energy storage and catalysis. Its ability to form self-assembled monolayers has also been exploited in surface chemistry for creating functional surfaces with specific wetting or adhesive properties.

Furthermore, 5-(1-naphthyl)-2-furaldehyde has shown promise in analytical chemistry as a sensitive probe for detecting trace amounts of metal ions in environmental samples. Its selective binding affinity towards certain metals enables its use in developing portable sensors for on-site monitoring of water quality.

Recent Research Developments

The scientific community has recently focused on exploring novel applications and improving the performance of 5-(1-naphthyl)-2-furaldehyde through advanced characterization techniques. For instance, density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity at the molecular level, providing insights into its behavior in different chemical environments.

In addition, researchers have investigated the photochemical properties of 5-(1-naphthyl)-2-furaldehyde, revealing its potential as a photosensitizer in photodynamic therapy (PDT). This application leverages its ability to generate reactive oxygen species under light irradiation, making it a promising candidate for treating cancerous cells without damaging healthy tissue.

The integration of 5-(1-naphthyl)-2-furaldehyde into nanotechnology has also been explored. By incorporating this compound into nanoparticles or graphene-based materials, scientists aim to enhance their functionality for applications in drug delivery systems and biomedical imaging.

Conclusion

With its distinctive chemical structure and versatile properties, 5-(1-naphthyl)-2-furaldehyde (CAS No. 51792-36-0) continues to be a subject of intense research interest across multiple disciplines. From pharmaceuticals to materials science and nanotechnology, this compound offers immense potential for innovative applications that address pressing challenges in modern society.

The ongoing advancements in synthetic methodologies and characterization techniques are expected to unlock even more possibilities for 5-(1-naphthyl)-2-furaldehyde, solidifying its role as a key molecule in contemporary chemical research.